Cas no 1818266-18-0 (3-(DIFLUOROMETHYL)-5-FLUOROBENZENETHIOL)

• Product Name: 3-(DIFLUOROMETHYL)-5-FLUOROBENZENETHIOL
• CAS No: 1818266-18-0
• MF: C₇H₅F₃S
• MW: 178.174811124802
• CID: 5739000
• PubChem ID: 118434246
• Update Time: 2024-03-01

3-(DIFLUOROMETHYL)-5-FLUOROBENZENETHIOL Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17160975
• 3-(DIFLUOROMETHYL)-5-FLUOROBENZENETHIOL
• 3-(difluoromethyl)-5-fluorobenzene-1-thiol
• AKOS040810475
• 1818266-18-0
• 3-(difluoro-methyl)-5-fluorobenzenethiol
• Benzenethiol, 3-(difluoromethyl)-5-fluoro-

• Inchi： 1S/C7H5F3S/c8-5-1-4(7(9)10)2-6(11)3-5/h1-3,7,11H
• InChI Key： YQPLVZOJGZKSRY-UHFFFAOYSA-N
• SMILES： SC1=CC(=CC(C(F)F)=C1)F

Computed Properties

• Exact Mass: 178.00640582g/mol
• Monoisotopic Mass: 178.00640582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 1Ų

Experimental Properties

• Density: 1.327±0.06 g/cm3(Predicted)
• Boiling Point: 194.0±40.0 °C(Predicted)
• pka: 5.22±0.11(Predicted)